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Compound of Interest

Compound Name: 1-Bromodocosane

Cat. No.: B1265600

Essential Safety and Handling Guide for 1-
Bromodocosane

For laboratory professionals engaged in research and development, the safe handling and
disposal of chemical reagents are paramount. This guide provides immediate, essential
information for the operational use and disposal of 1-Bromodocosane, ensuring the safety of
researchers and the environment.

Physicochemical and Hazard Data

Properly understanding the characteristics of 1-Bromodocosane is the first step toward safe
handling. The following tables summarize its key physical, chemical, and hazard properties.

Table 1: Physical and Chemical Properties of 1-Bromodocosane
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Property Value Source
Chemical Formula C22HasBr [1112]
Molecular Weight 389.50 g/mol [1][3]
Appearance White to off-white solid [3]
Melting Point 44-46 °C [3]
Boiling Point 225 °C at 0.6 mm Hg [3]

Insoluble in water. Slightly
Solubility soluble in chloroform and

methanol.

[3]4]

Table 2: GHS Hazard Information for 1-Bromodocosane

Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation 2

H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory

irritation

Source:[1][3]

Personal Protective Equipment (PPE)

The cornerstone of safe chemical handling is the consistent and correct use of Personal

Protective Equipment. For 1-Bromodocosane, the following PPE is mandatory:

o Eye and Face Protection: Chemical safety goggles or a face shield are essential to protect

against dust particles and potential splashes.[4]

e Skin Protection:
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o Gloves: Chemically resistant, impervious gloves must be worn.[4] Always inspect gloves
for integrity before use and dispose of them properly after handling.

o Protective Clothing: A lab coat or other protective clothing is required to prevent skin
contact.[4]

o Respiratory Protection: While respiratory protection may not be required for all handling
procedures, a NIOSH-approved respirator should be used if dust is generated or if working in
a poorly ventilated area.

Operational Plan for Handling 1-Bromodocosane

Adherence to a strict operational protocol minimizes the risk of exposure and accidents. The
following step-by-step guidance should be followed:

1. Engineering Controls:

» Always handle 1-Bromodocosane in a well-ventilated area, preferably within a chemical
fume hood.[4]

2. Handling Procedures:

e Avoid all personal contact with the substance, including inhalation of dust.[4]
e Use dry clean-up procedures and avoid generating dust.[4]

o Prevent the concentration of the chemical in hollows and sumps.[4]

» Be aware that empty containers may contain residual dust that can be explosive. Do not cut,
drill, grind, or weld such containers.[4]

3. Storage:
» Store in original, tightly sealed containers.[4]

o Keepin a cool, dry area, away from incompatible materials such as strong oxidizing agents.

[4]
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Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Table 3: First-Aid Measures

Exposure Route First-Aid Procedure

Immediately flush eyes with plenty of fresh,

running water for at least 15 minutes, holding
Eye Contact ) ) i )

the eyelids open. Seek immediate medical

attention.

Immediately remove all contaminated clothing.
) Flush skin and hair with running water and soap
Skin Contact ) ) ) S
if available. Seek medical attention if irritation

occurs.[4]

Remove the individual from the contaminated
Inhalation area to fresh air. If not breathing, provide

artificial respiration. Seek medical attention.[4]

Do not induce vomiting. If the person is
Ingestion conscious, give a glass of water. Seek

immediate medical attention.

Spill Response:
e Minor Spills:
o Contain the spillage.[4]
o Clean up the spill immediately using dry procedures.[4]
o Avoid generating dust.[4]
o Wear appropriate PPE, including impervious gloves and safety glasses.[4]

e Major Spills:
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o Evacuate the area and alert emergency services.[4]
o Control personal contact by wearing protective clothing.[4]
o Prevent the spillage from entering drains or water courses.[4]

Disposal Plan

Proper disposal of 1-Bromodocosane and its containers is crucial to prevent environmental

contamination.
e This material and its container must be disposed of as hazardous waste.[4]
¢ Avoid release to the environment.[4]

o All waste disposal must be conducted in accordance with local, state, and federal

regulations.

Workflow for Handling 1-Bromodocosane

The following diagram illustrates the logical workflow for the safe handling and disposal of 1-
Bromodocosane.
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Caption: Workflow for the safe handling and disposal of 1-Bromodocosane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 1-
Bromodocosane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265600#personal-protective-equipment-for-
handling-1-bromodocosane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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